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Compound of Interest

Compound Name: Trioctyltin azide

Cat. No.: B8558368

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Trioctyltin azide is a chemical compound with potential biocidal and fungicidal properties. The
information provided herein is intended for research and development purposes only. All
handling and experimentation with this compound should be conducted by qualified
professionals in a well-equipped laboratory setting, adhering to all applicable safety regulations
and guidelines. This document does not constitute an endorsement for its use as a commercial
biocide or fungicide.

Introduction

Trioctyltin azide ((CsH17)3SnNs) is an organotin compound belonging to the triorganotin family.
While organotin compounds, particularly tributyltin (TBT) derivatives, have been historically
recognized for their potent biocidal activity, their use has been severely restricted due to high
environmental toxicity. Trioctyltin derivatives are generally considered to be less toxic than their
tributyl counterparts.[1] This has led to interest in exploring their potential as alternative
biocides and fungicides. This document provides an overview of the available information on
trioctyltin azide and outlines protocols for its synthesis and evaluation as a biocidal agent.

Physicochemical Properties and Synthesis
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Property

Value Reference

Molecular Formula

C24H51N3Sn

Appearance

Not explicitly stated, but
related compounds are 2]
colorless to light yellow liquids

or white solids.

Toxicity (Oral LDso, rat)

Male: 500-1000 mg/kg;

1
Female: 250-500 mg/kg s

Synthesis Protocol: From Trioctyltin Chloride

This protocol is adapted from the general method for the synthesis of tri-higher alkyltin azides.

[1]3]

Materials:

Trioctyltin chloride

e Sodium azide (NaNs)

e Deionized water

e Methylene chloride (CH2Cl2)

¢ 10% aqueous sodium chloride solution

e Anhydrous magnesium sulfate (MgSQOa)

¢ Reaction flask

e Stirrer

e Dropping funnel

e Separatory funnel
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e Rotary evaporator
Procedure:

e Dissolve 10.19 g of sodium azide in 30 ml of pure water in a reaction flask and cool the
solution to 8°C.

e Slowly add 50.0 g of trioctyltin chloride dropwise to the stirred sodium azide solution over a
period of 10 minutes.

o Continue stirring the mixture at 8°C for 2 hours.

 After the reaction is complete, extract the mixture with 88 ml of methylene chloride, followed
by a second extraction with 25 ml of methylene chloride.

o Combine the organic extracts and wash with 25 ml of 10% aqueous sodium chloride
solution.

e Dry the organic layer over anhydrous magnesium sulfate.
o Concentrate the solution using a rotary evaporator to yield trioctyltin azide.

Workflow for the Synthesis of Trioctyltin Azide

Reactants

Trioctyltin Chloride Reaction Work-up
ERK_ Reaction at 8°C fo Reaction Mixture } Extraction with Methylene Chloride H Washing with NaCl solution H Drying over MgSO4 }—»‘ Concentration (Rotary Evaporator) }» Trioctyltin Azide
Sodium Azide Solution (aq)

Click to download full resolution via product page

Caption: Workflow for the synthesis of trioctyltin azide.
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Biocidal and Fungicidal Activity

While specific quantitative data on the biocidal and fungicidal efficacy of trioctyltin azide is not
readily available in the public domain, the general class of triorganotin compounds is known for
its broad-spectrum antimicrobial activity.

Proposed Mechanism of Action

The primary mode of action for triorganotin compounds as fungicides is the inhibition of
oxidative phosphorylation. They act as inhibitors of the mitochondrial ATP synthase, a crucial
enzyme for cellular energy production. This disruption of the cell's energy supply leads to
growth inhibition and ultimately cell death.

Signaling Pathway of Triorganotin Fungicidal Action
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Caption: Proposed mechanism of fungicidal action for trioctyltin compounds.

Experimental Protocols for Efficacy Testing

The following are generalized protocols for assessing the antibacterial and antifungal activity of
trioctyltin azide. Researchers should adapt these protocols based on the specific
microorganisms and experimental conditions.
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Protocol: Determination of Minimum Inhibitory
Concentration (MIC) - Broth Microdilution Method

This method is a standard procedure for determining the lowest concentration of an
antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

Trioctyltin azide
o Sterile 96-well microtiter plates
» Bacterial or fungal strains of interest

o Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for
fungi)

» Sterile saline or buffer
e Spectrophotometer
e Incubator
Procedure:
e Preparation of Inoculum:
o Culture the test microorganism on an appropriate agar medium.

o Prepare a suspension of the microorganism in sterile saline or buffer to match the turbidity
of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 108 CFU/mL for
bacteria.

o Dilute the standardized suspension in the appropriate broth to achieve a final
concentration of approximately 5 x 10> CFU/mL in the test wells.

o Preparation of Test Compound Dilutions:
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o Prepare a stock solution of trioctyltin azide in a suitable solvent (e.g., DMSO).

o Perform serial two-fold dilutions of the stock solution in the appropriate broth in the wells of
the 96-well plate to achieve a range of desired concentrations.

« Inoculation and Incubation:
o Add the prepared inoculum to each well containing the diluted test compound.

o Include a positive control (inoculum without test compound) and a negative control (broth
without inoculum).

o Incubate the plates at the optimal temperature and duration for the specific microorganism
(e.g., 35-37°C for 18-24 hours for most bacteria; 28-35°C for 24-48 hours for yeasts).

e Determination of MIC:

o After incubation, visually inspect the plates for turbidity. The MIC is the lowest
concentration of trioctyltin azide at which there is no visible growth.

o Optionally, read the absorbance at 600 nm using a microplate reader to quantify growth.

Workflow for MIC Determination
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.
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Safety and Handling

Organotin compounds are toxic and should be handled with extreme care.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.

e Ventilation: Handle the compound in a well-ventilated fume hood.

» Disposal: Dispose of all waste containing trioctyltin azide in accordance with local, state,
and federal regulations for hazardous waste.

o Toxicity: Trioctyltin azide is toxic if swallowed or in contact with skin. Avoid inhalation of
vapors or dust.[1]

Conclusion

Trioctyltin azide, as a member of the triorganotin family, holds potential as a biocidal and
fungicidal agent, with the advantage of being less acutely toxic than some of its more studied
counterparts like tributyltin derivatives. While specific efficacy data is currently lacking in
publicly available literature, the established antimicrobial properties of related compounds and
the outlined experimental protocols provide a solid foundation for researchers to investigate its
potential. Further studies are warranted to determine its spectrum of activity, potency (MIC
values), and to fully elucidate its mechanism of action. All research should be conducted with a
strong emphasis on safety and environmental considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trioctyltin Azide: Application Notes for Biocidal and
Fungicidal Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8558368#trioctyltin-azide-as-a-biocide-or-fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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